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Compound of Interest

Compound Name: 2-Methylbenzylamine

Cat. No.: B130908

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
relevant biological pathways of 2-Methylbenzylamine, a versatile primary amine used as a
building block in the synthesis of various organic compounds, including pharmaceuticals.

Core Molecular Data

2-Methylbenzylamine, also known as o-methylbenzylamine, is a colorless to pale yellow
liquid. Key quantitative data regarding its molecular properties are summarized in the table
below for easy reference.
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Property Value Citations
Molecular Formula CsH11N [1112][3]
CH3CeHaCH2NH: [4][5]

Molecular Weight 121.18 g/mol [11[31[41[5]
121.183 g/mol [2]

CAS Number 89-93-0 [2][4]1[5]
Density 0.977 g/mL at 25 °C [5]

Boiling Point 199 °C [5]
Refractive Index n20/D 1.544 [5]

Synthesis of 2-Methylbenzylamine

A common method for the synthesis of 2-Methylbenzylamine is the reductive amination of 2-
methylbenzaldehyde. This process typically involves the reaction of the aldehyde with an amine
source, such as ammonia or ammonium formate, to form an imine intermediate, which is
subsequently reduced to the desired amine.

Experimental Protocol: Reductive Amination

The following protocol is a representative example of the synthesis of a benzylamine derivative
via reductive amination and can be adapted for 2-Methylbenzylamine.

Reaction Setup: In a round-bottom flask, 2-methylbenzaldehyde is mixed with ammonium
formate.

e Heating: The mixture is heated to a temperature between 100-180 °C.
o Reaction Time: The reaction is allowed to proceed for approximately 5 hours.
o Work-up:

o The reaction mixture is cooled to room temperature and then poured into water.
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o The aqueous solution is extracted with an organic solvent, such as ether.

o The organic phase is washed with brine, dried over an anhydrous drying agent (e.g.,
sodium sulfate), and the solvent is removed under reduced pressure.

 Purification: The crude product is then purified by distillation to yield 2-Methylbenzylamine.

Biocatalytic Synthesis Pathway

An alternative and stereoselective route for the synthesis of chiral amines like
methylbenzylamine involves a biocatalytic redox cascade reaction. This pathway is particularly
relevant for the production of optically active drugs. The following diagram illustrates the
simultaneous synthesis of (R)-a-methylbenzylamine and a-phenylethanol.
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Caption: Biocatalytic cascade for kinetic resolution of racemic methylbenzylamine.[6]

Applications in Drug Development

2-Methylbenzylamine serves as a crucial intermediate in the synthesis of more complex
molecules. For instance, it is utilized in the preparation of N-(tert-butoxycarbonyl)-2-
methylbenzylamines, which are precursors for isoquinoline derivatives. Isoquinolines are a
class of compounds that form the structural backbone of numerous alkaloids and
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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